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Compound of Interest

Compound Name: 1-(2-furoyl)-4-methylpiperazine

Cat. No.: B5686968

Get Quote

The dual functionalization of the piperazine ring in 1-(2-furoyl)-4-methylpiperazine serves

distinct mechanistic purposes. The 2-furoyl amide moiety acts as a hydrogen-bond acceptor

and provides a lipophilic, heteroaromatic surface for π−π interactions within target binding

pockets. Conversely, the N4-methyl group maintains a basic tertiary amine center (pKa ~8.5).

This basicity is critical; it enables the formation of stable, water-soluble salts (e.g.,

hydrochlorides) and enhances blood-brain barrier (BBB) penetration by allowing the molecule

to exist in equilibrium between its charged and uncharged states at physiological pH.

Table 1: Physicochemical Properties of the 1-(2-Furoyl)-4-methylpiperazine Scaffold
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Property Value / Description
Pharmacological
Implication

Molecular Formula C10H14N2O2
Low molecular weight
fragment, ideal for lead
optimization.

Molecular Weight 194.23 g/mol
High ligand efficiency when

incorporated into larger drugs.

Hydrogen Bond Donors 0
Enhances passive membrane

permeability.

Hydrogen Bond Acceptors 3
Facilitates target engagement

(e.g., kinase hinge regions).

LogP (estimated) ~0.67
Excellent balance of aqueous

solubility and lipophilicity.

| Ionization | Basic Tertiary Amine | Enables formulation as a water-soluble hydrochloride salt. |

Synthesis and Process Chemistry Applications
The synthesis of 1-(2-furoyl)-4-methylpiperazine is typically achieved via the acylation of 1-

methylpiperazine with 2-furoyl chloride. Interestingly, this exact reaction is famously utilized not

just to synthesize the compound itself, but as a strategic scavenging mechanism in industrial

process chemistry.

In the synthesis of complex corticosteroids (such as the asthma medication fluticasone

furoate), 2-furoyl chloride is used as the primary acylating agent[1]. To quench the highly

reactive excess 2-furoyl chloride without damaging the sensitive steroid product, N-

methylpiperazine is added to the reaction mixture[1]. The causality here is a brilliant application

of physicochemical principles: N-methylpiperazine rapidly attacks the electrophilic acyl chloride,

forming 1-(2-furoyl)-4-methylpiperazine[2]. Because of the basic N4-methyl group, this

specific byproduct is highly soluble in aqueous acidic solutions[2]. During the aqueous workup,

the 1-(2-furoyl)-4-methylpiperazine is completely partitioned into the aqueous layer as a

hydrochloride salt, leaving the pure, highly lipophilic steroid untouched in the organic phase[2].
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Self-Validating Experimental Protocol: Synthesis of 1-(2-
Furoyl)-4-methylpiperazine
To ensure a self-validating system, the following bench-scale protocol incorporates in-process

controls (IPC) that confirm reaction completion and product purity without requiring offline

analysis.

Step 1: Reagent Preparation and Initiation

Dissolve 1-methylpiperazine (1.0 equivalent) and triethylamine (1.2 equivalents) in

anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

Causality: Triethylamine acts as an acid scavenger. Its conjugate acid (TEA-HCl) is easily

removed, and it prevents the basic N4 of the piperazine from being prematurely protonated

by the generated HCl, which would halt the nucleophilic attack.

Step 2: Electrophilic Addition

Cool the reaction vessel to 0–5 °C using an ice-water bath.

Add 2-furoyl chloride (1.05 equivalents) dropwise over 30 minutes.

Validation Check: The reaction is highly exothermic. Maintaining the temperature below 5 °C

prevents the degradation of the furan ring. The immediate formation of a white precipitate

(TEA-HCl) serves as a visual IPC that the acylation is actively proceeding.

Step 3: Reaction Maturation

Allow the mixture to warm to room temperature and stir for 2 hours.

Validation Check: Monitor via TLC (Eluent: 9:1 DCM:MeOH). The disappearance of the

primary amine spot (ninhydrin stain) and the appearance of a UV-active product spot

confirms completion.

Step 4: pH-Controlled Aqueous Extraction

Quench the reaction with saturated aqueous NaHCO3 to neutralize excess acid.
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Extract the organic layer with 1M HCl.

Causality: This is the critical purification step. The target molecule, 1-(2-furoyl)-4-
methylpiperazine, protonates at the N4-methyl position and migrates into the aqueous

layer, leaving neutral organic impurities in the DCM.

Separate the aqueous layer, adjust the pH to 10 using 2M NaOH (causing the product to

deprotonate and become lipophilic again), and back-extract with fresh ethyl acetate. Dry over

anhydrous Na2SO4, filter, and concentrate in vacuo to yield the pure product.
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Figure 1: Synthesis workflow and self-validating isolation of 1-(2-furoyl)-4-methylpiperazine.

Pharmacological Applications and Literature Review
While the des-methyl analog, 1-(2-furoyl)piperazine, is famously the primary precursor for the

blockbuster alpha-1 adrenergic blocker Prazosin[3], the 4-methyl substituted variant and its

direct structural analogs have gained significant traction in the structural modification of natural

products for oncology and neurology.

Anticancer Agent Derivatization
Piperazine derivatives are frequently appended to natural products to improve their

pharmacokinetic profiles and cytotoxicity[4][5]. The introduction of a methylpiperazine or

furoylpiperazine moiety often leads to a dramatic increase in antiproliferative activity by

enhancing cellular uptake and inducing caspase-dependent apoptosis[5].

In a recent study optimizing the alkaloid vindoline, researchers coupled various piperazines to

the core structure to evaluate anticancer efficacy against human gynecological tumor cell

lines[4]. While the N-methylpiperazine derivative showed strong outcomes (IC50 = 9.36 μM on

HeLa cells), the study also explored 1-(2-furoyl)piperazine conjugates to probe the structure-

activity relationship (SAR) of the terminal nitrogen[4].
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Similarly, in the modification of gambogic acid, the introduction of a methylpiperazine

substituent yielded a highly potent derivative with an IC50 of 0.12 μM against A549 lung cancer

cells—a 10-fold improvement over the parent compound[5]. When the berberine skeleton was

modified with a furoyl piperazine substituent, the resulting compound exhibited the highest

anticancer activity against the CaSki cell line (IC50 = 6.11 μM), doubling the therapeutic index

of the parent drug[5].

Table 2: Comparative Anticancer Activity (IC50) of Furoyl- and Methyl-Piperazine Derivatives[4]

[5]

Parent
Scaffold

Substituent
Added

Target Cell
Line

IC50 (μM)
Fold
Improvement
(vs Parent)

Vindoline

N-
methylpiperazi
ne

HeLa
(Cervical)

9.36 Significant

Gambogic Acid Methylpiperazine A549 (Lung) 0.12 10x

| Berberine | Furoyl piperazine | CaSki (Cervical) | 6.11 | 2x (Therapeutic Index) |

Acetylcholinesterase Inhibitors for Neurological
Disorders
The 1-(2-furoyl)piperazine and 4-methylpiperazine motifs have also been explored in the

design of acetylcholinesterase (AChE) inhibitors for Alzheimer's disease. In the synthesis of

new thiazole-piperazine derivatives, researchers synthesized both 2-(4-methylpiperazine-1-yl)

and 2-[4-(2-furoyl)piperazine-1-yl] acetamide analogs[6]. The literature notes that N-substitution

of the piperazine ring with heteroaryls like 2-furoyl significantly alters the electron density of the

piperazine ring, impacting the biological activity and target binding affinity in ways that simple

alkyl (methyl) substitutions cannot[6].
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Figure 2: Structure-Activity Relationship (SAR) mapping of the functional moieties.

Conclusion
The 1-(2-furoyl)-4-methylpiperazine scaffold is a masterclass in functional chemical design.

From its highly specific utility as a water-soluble scavenger in industrial steroid synthesis to its

role as a pharmacokinetic enhancer in natural product drug discovery, this moiety provides

researchers with a reliable tool for modulating lipophilicity, basicity, and target engagement. As

the literature demonstrates, the strategic choice between a terminal methyl group and a

terminal furoyl group on a piperazine ring can dictate the success of an entire drug

development program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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